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Compound of Interest

Compound Name: 2,2,4,4,5-Pentamethylhexane
CAS No.: 60302-23-0
Cat. No.: B14619893

Get Quote

An In-Depth Technical Guide to the Physical Properties of 2,2,4,4,5-Pentamethylhexane

Introduction

2,2,4,4,5-Pentamethylhexane is a branched-chain alkane, a class of saturated hydrocarbons
that are fundamental structures in organic chemistry. As a C11 hydrocarbon, its physical
properties are of interest to researchers in various fields, including materials science and
theoretical chemistry, for understanding structure-property relationships. This guide provides a
comprehensive overview of the known physical characteristics of 2,2,4,4,5-
pentamethylhexane, intended for researchers, scientists, and professionals in drug
development who may use such molecules as reference compounds or in synthetic
applications.

Core Physical Properties

The physical properties of 2,2,4,4,5-pentamethylhexane are crucial for its handling, storage,
and application in experimental settings. A summary of these properties is presented below.
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Property

Value

Molecular Formula

C11H24[1][2][3][4]

Molecular Weight

156.31 g/mol [1][2][5]

CAS Registry Number

60302-23-0[1][2][3][4]

Boiling Point 175.5 °C at 760 mmHg[2][6]
Density 0.742 g/lcm?3[2][6]

Refractive Index 1.416[2][6]

Flash Point 54.4 °C[2][6]

Vapor Pressure

1.54 mmHg at 25 °C[2][6]

Detailed Analysis of Physical Characteristics
Molecular Structure and Identification

The arrangement of atoms in 2,2,4,4,5-pentamethylhexane dictates its physical behavior. It

has a hexane backbone with five methyl group substitutions at the 2, 2, 4, 4, and 5 positions.

Key Identifiers:

IUPAC Name: 2,2,4,4,5-pentamethylhexane[5]
InChl: InChl=1S/C11H24/c1-9(2)11(6,7)8-10(3,4)5/h9H,8H2,1-7H3[1][2][3]
InChIKey: JQFZWBZEZYOCQL-UHFFFAOY SA-N[1][3][5]

Canonical SMILES: CC(C)C(C)(C)CC(C)(C)C[4]

Caption: Molecular structure of 2,2,4,4,5-pentamethylhexane.

Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 2,2,4,4,5-pentamethylhexane, the boiling point is
175.5 °C at standard atmospheric pressure (760 mmHg)[2][6]. The relatively high boiling point
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for a C11 alkane is a result of its molecular weight and the branching of the carbon chain,
which affects intermolecular van der Waals forces.

Density

Density is a measure of mass per unit volume. The density of 2,2,4,4,5-pentamethylhexane is
reported to be 0.742 g/cm3[2][6]. This value is typical for a branched alkane of this molecular
weight and indicates that it is less dense than water.

Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light
travels through it. For 2,2,4,4,5-pentamethylhexane, the refractive index is 1.416[2][6]. This
property is often used in the identification and purity assessment of liquid organic compounds.

Solubility

As a nonpolar alkane, 2,2,4,4,5-pentamethylhexane is expected to be insoluble in polar
solvents like water but soluble in nonpolar organic solvents such as other hydrocarbons,
ethers, and chlorinated hydrocarbons. This is a critical consideration for its use in solvent
systems and extraction processes.

Experimental Protocol: Determination of Boiling
Point

The boiling point is a fundamental physical property that can be determined through several
experimental techniques. A common method is distillation.

Methodology:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

e Sample Preparation: A sample of 2,2,4,4,5-pentamethylhexane is placed in the round-
bottom flask, along with boiling chips to ensure smooth boiling.

e Heating: The sample is gradually heated.
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o Temperature Reading: The temperature is monitored. The boiling point is the temperature at
which the liquid and vapor phases are in equilibrium, and this temperature remains constant
during the distillation of a pure substance.

o Data Collection: The temperature at which a steady stream of distillate is collected is
recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling
point varies with pressure.

Assemble Distillation Apparatus }—»‘ Add Sample and Boiling Chips to Flask }—»‘ Gradually Heat the Sample }—»‘ Monitor Temperature }—»‘ Record Stable Temperature During Distillation }—»‘ Record Atmospheric Pressure ‘—»‘ Correct Boiling Point if Necessary

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,2,4,4,5-pentamethylhexane is not readily
available, general precautions for handling branched alkanes should be followed. These
compounds are typically flammable and may cause skin and eye irritation. It is recommended
to handle them in a well-ventilated area and to wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. A safety data sheet for a related
compound, 2,2,4,6,6-pentamethylheptane, indicates that similar compounds are flammable
liquids and may be harmful if swallowed due to aspiration risk[7].

Conclusion

The physical properties of 2,2,4,4,5-pentamethylhexane are well-defined and consistent with
those of other branched alkanes of similar molecular weight. Understanding these properties is
essential for its safe handling and effective use in research and development. The data
presented in this guide, including its boiling point, density, and refractive index, provide a solid
foundation for its application in various scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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